Cas no 146426-39-3 (2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-)

2,1-Benzisoxazole-3-carboxylicacid, 5-nitro- structure
146426-39-3 structure
Product Name:2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-
CAS No:146426-39-3
MF:C8H4N2O5
MW:208.12776184082
CID:101191
PubChem ID:57357523
Update Time:2025-04-18

2,1-Benzisoxazole-3-carboxylicacid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-
    • 5-nitro-2,1-benzoxazole-3-carboxylic acid
    • 2,1-Benzisoxazole-3-carboxylicacid,5-nitro-(9CI)
    • 146426-39-3
    • DTXSID90723711
    • 5-Nitrobenzo[c]isoxazole-3-carboxylic acid
    • Inchi: 1S/C8H4N2O5/c11-8(12)7-5-3-4(10(13)14)1-2-6(5)9-15-7/h1-3H,(H,11,12)
    • InChI Key: SMCISGSSIJGSDG-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.01202123g/mol
  • Monoisotopic Mass: 208.01202123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd